Cas no 380-71-2 (Propanedioic acid, (acetylamino)[(4-fluorophenyl)methyl]-, diethyl ester)

Propanedioic acid, (acetylamino)[(4-fluorophenyl)methyl]-, diethyl ester Properties

Names and Identifiers

• Propanedioic acid, (acetylamino)[(4-fluorophenyl)methyl]-, diethyl ester
• diethyl 2-acetamido-2-[(4-fluorophenyl)methyl]propanedioate
• HMS559D06
• diethyl (acetylamino)(4-fluorobenzyl)propanedioate
• 380-71-2
• Maybridge1_006232
• CCG-248549
• Diethyl 2-acetamido-2-(4-fluorobenzyl)malonate
• STK369241
• BRD-K33419625-001-01-1
• AKOS000716411
• DTXSID90369476
• +Expand

• InChIKey： UQUZGASRQMSXGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H20FNO5/c1-4-22-14(20)16(18-11(3)19,15(21)23-5-2)10-12-6-8-13(17)9-7-12/h6-9H,4-5,10H2,1-3H3,(H,18,19)
• SMILES： CCOC(=O)C(CC1=CC=C(C=C1)F)(C(=O)OCC)NC(=O)C

Computed Properties

• Exact Mass: 325.13255090g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 325.13255090g/mol
• Heavy Atom Count: 23
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 81.7Ų